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Compound of Interest

Compound Name: HFI-142

Cat. No.: B1673235 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. HFI-142, an insulin-regulated aminopeptidase (IRAP) inhibitor, is a specialized

research chemical.[1][2] While specific disposal instructions for HFI-142 are not readily

available, established principles for the management of chemical waste in a laboratory setting

provide a clear framework for its responsible disposal.

At the forefront of any chemical handling procedure is the consultation of the Safety Data Sheet

(SDS) specific to HFI-142. This document, provided by the manufacturer, is the primary source

of information regarding the chemical's hazards, handling, storage, and disposal. In the

absence of a specific SDS for HFI-142, the following guidelines, based on general best

practices for laboratory chemical waste, should be followed.

Core Principles of Chemical Waste Disposal
The fundamental tenets of laboratory waste management are to ensure safety, prevent

environmental contamination, and adhere to regulatory requirements. Key principles include:

Segregation: Never mix incompatible wastes.[3] Incompatible chemicals can react violently,

producing heat, toxic gases, or explosions.

Labeling: All waste containers must be clearly and accurately labeled with their contents.[3]
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Containment: Use appropriate, sealed, and chemically resistant containers for waste

collection.[3]

Institutional Guidance: Always follow the specific waste disposal procedures established by

your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Procedure for HFI-142
The following procedure outlines the essential steps for the safe disposal of HFI-142 from a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling HFI-142 waste, ensure you are

wearing appropriate PPE, including safety goggles with side-shields, protective gloves, and a

lab coat.[4][5] Work in a well-ventilated area, such as a chemical fume hood.[4][6]

2. Waste Identification and Segregation:

Solid Waste: Collect any solid HFI-142 waste, such as contaminated weigh boats, filter

paper, or gloves, in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions of HFI-142 should be collected in a separate, sealed, and

chemically compatible waste container. Do not mix with other solvent wastes unless explicitly

permitted by your institution's EHS guidelines.[3]

Sharps: Any sharps, such as needles or razor blades, contaminated with HFI-142 must be

disposed of in a designated sharps container.[7]

3. Container Management:

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "HFI-142". The approximate concentration and quantity should also be noted.

Closure: Keep the waste container securely closed except when adding waste.[3]

Secondary Containment: Liquid waste containers should be placed in secondary

containment to prevent spills.[3]

4. Disposal of Empty Containers:
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Thoroughly rinse the empty HFI-142 container with a suitable solvent.

The first rinseate must be collected and disposed of as hazardous waste.[3]

Subsequent rinses for containers of highly toxic chemicals may also need to be collected as

hazardous waste; consult your EHS for specific requirements.[3]

After thorough rinsing and air-drying, the container can typically be disposed of in the regular

trash or recycled, depending on institutional policy.

5. Scheduling a Waste Pickup: Contact your institution's EHS department to schedule a pickup

for your hazardous waste. Do not allow hazardous waste to accumulate in the laboratory.[3]

Quantitative Data for Waste Disposal
To ensure proper tracking and compliance, it is essential to maintain a log of all hazardous

waste generated. The following table provides a template for the type of information that should

be recorded for HFI-142 waste.

Waste
Stream
ID

Chemic
al Name

CAS
Number

Physica
l State

Quantit
y (g or
mL)

Concent
ration (if
applica
ble)

Generat
ion Date

Disposa
l Date

HW-

2025-001
HFI-142

332164-

34-8
Solid 5 N/A

2025-11-

21

HW-

2025-002

HFI-142

in DMSO

332164-

34-8
Liquid 50 10 mM

2025-11-

21

Note: This data is for illustrative purposes only.

Experimental Protocols
As this document pertains to disposal procedures, detailed experimental protocols for the use

of HFI-142 are not included. Researchers should refer to their specific experimental designs

and institutional protocols for the use of this chemical.
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Logical Workflow for HFI-142 Disposal
The following diagram illustrates the decision-making process for the proper disposal of HFI-
142.
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Caption: Logical workflow for the safe disposal of HFI-142.
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By adhering to these general yet crucial guidelines, and by prioritizing consultation with your

institution's EHS department, you can ensure the safe and compliant disposal of HFI-142 and

other laboratory chemicals, thereby fostering a secure and responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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